1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid

• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 1-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C17H17FN2O3S/c18-14-6-2-1-5-13(14)16-19-12(10-24-16)8-15(21)20-7-3-4-11(9-20)17(22)23/h1-2,5-6,10-11H,3-4,7-9H2,(H,22,23)
• InChI Key: NWOSOPHZFIYSOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CSC(=N2)C3=CC=CC=C3F)C(=O)O

Description

The compound 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid is a structurally complex molecule featuring:

• A piperidine ring substituted with a carboxylic acid group at position 3.
• An acetyl group bridging the piperidine to a 1,3-thiazole ring.
• A 2-fluorophenyl substituent on the thiazole ring.

Its molecular formula is C₁₇H₁₆FN₂O₃S, with a molecular weight of approximately 356.39 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid typically involves multiple steps, including the formation of the thiazole ring, the introduction of the fluorophenyl group, and the coupling with the piperidine ring. Common synthetic methods include:

Paal–Knorr Reaction: This involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Gewald Reaction: A condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester to form aminothiophene derivatives.

Industrial Production Methods

Industrial production methods for such complex compounds often involve automated synthesis using high-throughput techniques. These methods ensure high yield and purity, essential for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms, typically using reagents like lithium aluminum hydride.

Substitution: Replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substituting Agents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce thiols or amines .

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by the following molecular formula: C14H14FN3O3S. It features a piperidine ring substituted with a thiazole moiety and a fluorophenyl group, which contributes to its biological activity. The structural complexity allows for interactions with various biological targets, enhancing its potential as a therapeutic agent.

Pharmacological Applications

1. Anti-inflammatory Activity
Research has indicated that compounds similar to 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid exhibit anti-inflammatory properties. The thiazole ring is known to enhance COX-II inhibitory activity, making these compounds potential candidates for treating inflammatory diseases. For instance, studies have shown that derivatives of thiazole can selectively inhibit COX-II enzymes, reducing inflammation with fewer side effects than traditional non-steroidal anti-inflammatory drugs (NSAIDs) .

2. Anticancer Potential
There is growing evidence that compounds containing thiazole and piperidine structures possess anticancer properties. These compounds can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. In vitro studies have demonstrated that such compounds can effectively reduce the viability of various cancer cell lines .

3. Antimicrobial Activity
The presence of the thiazole ring has been linked to antimicrobial properties. Research indicates that this compound can inhibit the growth of certain bacteria and fungi, suggesting its potential as an antimicrobial agent. This application is particularly relevant in the context of rising antibiotic resistance .

Case Studies

Case Study 1: Anti-inflammatory Efficacy
A study investigated the anti-inflammatory effects of various thiazole derivatives, including those similar to 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid. Results showed significant inhibition of COX-II activity in vitro, correlating with reduced inflammation in animal models .

Case Study 2: Anticancer Activity
In another study focusing on anticancer properties, derivatives were tested against human cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The results indicated that these compounds effectively induced apoptosis and inhibited cell proliferation compared to control groups .

Mechanism of Action

The mechanism of action of 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with various enzymes and receptors, modulating their activity. The fluorophenyl group can enhance the compound’s binding affinity and stability .

Comparison with Similar Compounds

Cefotiam HCl (CAS: 66309-69-1)

• Structure : Contains a thiazol-4-yl acetyl group but is part of a cephalosporin core (bicyclo[4.2.0]oct-2-ene).
• Key Differences : The cephalosporin backbone confers β-lactam antibiotic activity, unlike the piperidine-carboxylic acid scaffold of the target compound.
• Significance : Highlights the role of thiazole-acetyl groups in antibiotic design .

(2Z)-3-{2-[N-(2-Fluorophenyl)acetamido]-1,3-thiazol-4-yl}prop-2-enoic Acid

• Structure: Shares the 2-fluorophenyl-thiazol-4-yl motif but replaces the piperidine with a propenoic acid chain.
• Relevance : Demonstrates the versatility of 2-fluorophenyl-thiazole derivatives in drug design .

Piperidine-Carboxylic Acid Derivatives

1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidine-3-carboxylic Acid (CAS: 1155616-11-7)

• Structure : Replaces thiazole with oxazole and substitutes 2-fluorophenyl with phenyl.
• Key Differences : Oxazole’s reduced electronegativity compared to thiazole may alter binding interactions.
• Implications : Illustrates how heterocycle choice impacts physicochemical properties .

1-[2-(3-Fluorophenyl)acetyl]piperidine-4-carboxylic Acid

• Structure : Features a 3-fluorophenyl acetyl group and a carboxylic acid at piperidine position 4.
• Key Differences : Positional isomerism (3- vs. 2-fluorophenyl; carboxylic acid at C4 vs. C3) could influence receptor selectivity .

Fluorophenyl-Containing Analogues

N-(2-Fluorophenyl)-2-methyl-N-[1-(2-phenylethyl)piperidin-4-yl]propanamide

• Structure : A fentanyl analog with 2-fluorophenyl and piperidine groups.
• Key Differences : The amide linkage and phenylethyl substituent suggest opioid receptor targeting, diverging from the acetyl-thiazole motif.
• Relevance : Emphasizes the pharmacological importance of fluorophenyl groups in CNS drugs .

Data Table: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features	Reference
Target Compound	C₁₇H₁₆FN₂O₃S	356.39	-	Piperidine-3-COOH, thiazole-2-fluorophenyl-acetyl	-
Cefotiam HCl	C₁₈H₂₃N₉O₄S₃·HCl	562.09	66309-69-1	Cephalosporin core, thiazole-acetyl
1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidine-3-COOH	C₁₇H₁₈N₂O₃	298.34	1155616-11-7	Oxazole-phenyl, piperidine-3-COOH
1-[2-(3-Fluorophenyl)acetyl]piperidine-4-COOH	C₁₄H₁₆FNO₃	265.28	-	Piperidine-4-COOH, 3-fluorophenyl-acetyl
(2Z)-3-{2-[N-(2-Fluorophenyl)acetamido]-thiazol-4-yl}propenoic acid	C₁₄H₁₂FN₂O₃S	307.32	-	Propenoic acid chain, thiazole-2-fluorophenyl

Research Findings and Implications

• Thiazole vs.
• Fluorophenyl Position : 2-Fluorophenyl groups are common in bioactive compounds (e.g., fentanyl analogs), suggesting enhanced metabolic stability and receptor affinity over 3- or 4-fluoro isomers .
• Piperidine Carboxylic Acid Position : The C3 carboxylic acid in the target compound may confer distinct solubility and pharmacokinetic profiles compared to C4 analogs .

Biological Activity

1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{17}H_{19}FN_2O_3S$ with a molecular weight of 350.4 g/mol. It features a thiazole ring, a fluorophenyl group, and a piperidine moiety, contributing to its diverse biological activities.

Property	Value
Molecular Formula	C₁₇H₁₉FN₂O₃S
Molecular Weight	350.4 g/mol
IUPAC Name	(2S)-2-[[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetyl]amino]-4-methylpentanoic acid
InChI Key	LMMGSZZNQDDHKO-AWEZNQCLSA-N

The biological activity of 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid is primarily attributed to its interaction with specific molecular targets. The compound may act as an enzyme inhibitor or modulate receptor activity, influencing various biochemical pathways. For instance, thiazole derivatives are known to exhibit significant interactions with enzymes involved in cancer progression and inflammation .

Anticancer Activity

Research indicates that thiazole derivatives possess anticancer properties. In particular, compounds similar to 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid have been shown to inhibit cell proliferation in various cancer cell lines. For example, studies have demonstrated that thiazole-containing compounds can induce apoptosis in cancer cells through mechanisms involving the modulation of apoptotic pathways and inhibition of anti-apoptotic proteins like Bcl-2 .

Antimicrobial Activity

Thiazole derivatives have also been evaluated for their antimicrobial properties. The presence of the thiazole ring enhances the compound's ability to disrupt bacterial cell walls and inhibit growth. In vitro studies have reported significant antibacterial activity against both Gram-positive and Gram-negative bacteria .

Neuroprotective Effects

Some thiazole derivatives exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells. This suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Case Studies

Several studies have highlighted the therapeutic potential of thiazole derivatives:

• Anticancer Study : A study demonstrated that a structurally similar compound to 1-{[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}piperidine-3-carboxylic acid showed significant cytotoxicity against MCF-7 breast cancer cells with an IC50 value lower than that of standard chemotherapeutics like doxorubicin .
• Antimicrobial Evaluation : Another investigation assessed the antimicrobial efficacy of thiazole derivatives against Staphylococcus aureus and Escherichia coli, revealing MIC values as low as 31.25 µg/mL, indicating strong antibacterial activity.